7-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1-benzofuran-2-carboxamide
Description
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Properties
IUPAC Name |
7-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1-benzofuran-2-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16F3NO4/c1-26-14-9-5-6-12-10-15(27-16(12)14)17(24)23-11-18(25,19(20,21)22)13-7-3-2-4-8-13/h2-10,25H,11H2,1H3,(H,23,24) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLFATKKBJPLSOX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)NCC(C3=CC=CC=C3)(C(F)(F)F)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16F3NO4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
7-Methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1-benzofuran-2-carboxamide is a synthetic organic compound with significant potential in medicinal chemistry. This compound features a complex structure characterized by a benzofuran ring and functional groups that enhance its biological activity. Its unique molecular configuration positions it as a candidate for various pharmacological applications.
The compound's molecular formula is , with a molecular weight of approximately 379.3 g/mol. The presence of methoxy and trifluoromethyl groups contributes to its reactivity and interaction with biological targets.
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 379.3 g/mol |
| CAS Number | 1351605-15-6 |
While the precise mechanism of action for this compound is not fully elucidated, it is hypothesized to interact with specific biological targets, potentially modulating pathways involved in cancer progression and other diseases. The presence of the benzofuran moiety suggests possible interactions with receptors or enzymes crucial for therapeutic effects.
Biological Activity
Research indicates that compounds similar to this compound exhibit a range of biological activities, including:
- Anticancer Activity : Preliminary studies suggest that derivatives of benzofuran can inhibit tumor cell growth. For example, compounds with similar structural features have demonstrated significant cytotoxicity against various cancer cell lines.
- Antimicrobial Properties : Some benzofuran derivatives have shown effectiveness against bacterial strains, indicating potential as antimicrobial agents.
- Neuroprotective Effects : The compound's interaction with neurotransmitter systems may suggest benefits in neurodegenerative diseases.
Case Studies and Research Findings
Several studies have explored the biological activities of related compounds:
- Anticancer Studies : A study on structurally related benzofuran derivatives indicated that certain modifications could enhance anticancer efficacy. For instance, derivatives with specific functional groups exhibited IC50 values in the low micromolar range against human cancer cell lines .
- Antimicrobial Activity : Research has shown that compounds similar to this compound possess significant antibacterial properties against Gram-positive bacteria .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
